Cas no 1909287-56-4 (rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis)

• Product Name: rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis
• CAS No: 1909287-56-4
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD28397583
• CID: 5153005
• PubChem ID: 6994359
• Update Time: 2025-10-24

rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis Chemical and Physical Properties

Names and Identifiers

• Piperidine, 5-ethyl-2-methyl-, (2S,5R)-
• rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis

• MDL： MFCD28397583
• Inchi： 1S/C8H17N/c1-3-8-5-4-7(2)9-6-8/h7-9H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： XOFNHZHCGBPVGJ-JGVFFNPUSA-N
• SMILES： N1C[C@H](CC)CC[C@@H]1C

Additional information on rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis

Comprehensive Overview of rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis (CAS No. 1909287-56-4)

The compound rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis (CAS No. 1909287-56-4) is a stereoisomer of a piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural configuration, characterized by the cis orientation of substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics. The rac-(2R,5S) notation indicates its racemic nature, which is crucial for understanding its stereochemical properties and reactivity.

In recent years, the demand for chiral piperidine derivatives like rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis has surged due to their role in asymmetric synthesis and medicinal chemistry. This compound's ethyl and methyl substituents contribute to its lipophilicity, a property highly sought after in the design of blood-brain barrier-penetrating drugs. With the growing focus on personalized medicine, the stereospecificity of such compounds has become a hot topic in scientific discussions. Researchers are actively exploring its utility in creating novel analogs for treating neurological disorders, aligning with the current trend of targeting GPCRs (G-protein-coupled receptors) and ion channels.

The synthesis of rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis often involves catalytic hydrogenation or stereoselective reduction techniques, which are frequently searched in academic databases. Its CAS No. 1909287-56-4 serves as a unique identifier in chemical inventories, ensuring precise tracking in regulatory and safety documentation. Analytical methods such as chiral HPLC and NMR spectroscopy are typically employed to confirm its purity and stereochemistry, addressing common queries about quality control in fine chemical production. These techniques are critical for ensuring reproducibility in preclinical studies, a key concern for pharmaceutical developers.

From an industrial perspective, rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis is often discussed in forums focusing on green chemistry and sustainable synthesis. The compound's potential for scalable production using biocatalysts or flow chemistry methods aligns with the global push toward environmentally friendly manufacturing. Recent patents highlight its incorporation into prodrug formulations, another trending area in drug delivery optimization. This versatility makes it a recurring subject in webinars and conferences about small molecule innovation, particularly in the context of metabolic stability enhancement.

Safety profiles and handling guidelines for rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis are frequently queried in occupational health databases. While not classified as hazardous under standard regulations, proper storage under inert atmospheres is recommended due to its amine functionality. This precaution reflects broader industry practices for nitrogen-containing heterocycles, a topic extensively covered in chemical safety courses. The compound's stability under various pH conditions is another researched aspect, especially for formulators working on oral bioavailability improvement strategies.

Emerging literature suggests potential cross-disciplinary applications of rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis in material science, particularly as a building block for ionic liquids with tailored properties. This expansion beyond traditional pharmaceutical uses demonstrates the compound's molecular adaptability. Computational chemists are increasingly modeling its conformational behavior to predict interactions with biological targets, a methodology gaining traction with advances in AI-assisted drug design. Such studies often appear in high-impact journals, driving further interest in this structurally intriguing molecule.

Market analysts note steady growth in the piperidine derivative sector, with CAS No. 1909287-56-4 frequently appearing in custom synthesis requests. Its inclusion in screening libraries for fragment-based drug discovery underscores its relevance in modern hit identification campaigns. The compound's balanced molecular weight and rotatable bond count make it compliant with Lipinski's rule of five, explaining its popularity among medicinal chemists. These attributes are regularly highlighted in professional networking platforms where synthetic strategies are debated.

In educational contexts, rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis serves as an excellent case study for teaching stereochemistry principles and retrosynthetic analysis. Its moderately complex structure allows demonstration of key concepts like diastereomer separation and protecting group strategies. Laboratory manuals increasingly feature such compounds to bridge theoretical knowledge with practical synthesis skills, addressing the industry-academia gap often discussed in chemistry education reform.

Looking forward, the scientific community anticipates expanded applications of rac-(2R,5S)-5-ethyl-2-methylpiperidine, cis in catalysis and ligand design, particularly for transition metal complexes. Its structural features offer opportunities for creating novel chiral auxiliaries, a research direction gaining momentum in asymmetric synthesis. Continuous updates in chemical databases about its physicochemical properties reflect the dynamic nature of research surrounding this versatile piperidine derivative.